N-[(3-cyanophenyl)methyl]-N-methylpyridine-4-carboxamide

• IUPAC Name: N-[(3-cyanophenyl)methyl]-N-methylpyridine-4-carboxamide
• InChI: InChI=1S/C15H13N3O/c1-18(15(19)14-5-7-17-8-6-14)11-13-4-2-3-12(9-13)10-16/h2-9H,11H2,1H3
• InChI Key: ZSKXMFHGMCZAAJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=CC=C1)C#N)C(=O)C2=CC=NC=C2
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

N-[(3-cyanophenyl)methyl]-N-methylpyridine-4-carboxamide is a chemical compound that has been the focus of extensive scientific research due to its potential applications in various fields. This compound is also known as "AG-1478," and it belongs to the class of tyrosine kinase inhibitors.

Mechanism of Action

The mechanism of action of N-[(3-cyanophenyl)methyl]-N-methylpyridine-4-carboxamide involves the inhibition of tyrosine kinases, specifically the epidermal growth factor receptor (EGFR) tyrosine kinase. This inhibition leads to the disruption of various cellular processes, including cell growth, differentiation, and survival.
Biochemical and Physiological Effects:
N-[(3-cyanophenyl)methyl]-N-methylpyridine-4-carboxamide has been found to have various biochemical and physiological effects, including the inhibition of tumor growth and metastasis, the modulation of immune responses, and the regulation of neuronal activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(3-cyanophenyl)methyl]-N-methylpyridine-4-carboxamide in lab experiments is its specificity towards tyrosine kinases, which allows for the selective inhibition of specific cellular processes. However, one of the limitations of using this compound is its potential toxicity, which can affect the viability of cells and tissues.

Future Directions

There are several future directions for the research on N-[(3-cyanophenyl)methyl]-N-methylpyridine-4-carboxamide, including the development of more potent and selective tyrosine kinase inhibitors, the identification of new targets for this compound, and the exploration of its potential applications in other fields, such as regenerative medicine and drug delivery.
In conclusion, N-[(3-cyanophenyl)methyl]-N-methylpyridine-4-carboxamide is a chemical compound that has been extensively studied for its potential applications in various fields. This compound has been found to inhibit the activity of tyrosine kinases, leading to the disruption of various cellular processes. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for the research on this compound, which could lead to new discoveries and applications.

Synthesis Methods

The synthesis of N-[(3-cyanophenyl)methyl]-N-methylpyridine-4-carboxamide involves several steps, including the reaction of 3-cyanobenzyl chloride with N-methylpyridine-4-carboxamide in the presence of a base, followed by purification and isolation of the final product.

Scientific Research Applications

N-[(3-cyanophenyl)methyl]-N-methylpyridine-4-carboxamide has been extensively studied for its potential applications in various fields, including cancer research, immunology, and neuroscience. This compound has been found to inhibit the activity of tyrosine kinases, which are enzymes that play a crucial role in various cellular processes, including cell growth, differentiation, and survival.